Cas no 96616-83-0 (pyrazole-3,5-dicarboxylic acid monopotassium salt)

• Product name: pyrazole-3,5-dicarboxylic acid monopotassium salt
• CAS No: 96616-83-0
• MF: C₅H₃KN₂O₄
• MW: 194.186621904373
• CID: 3048239
• PubChem ID: 24823705

pyrazole-3,5-dicarboxylic acid monopotassium salt Chemical and Physical Properties

Names and Identifiers

• pyrazole-3,5-dicarboxylic acid monopotassium salt
• 96616-83-0
• 3,5-PYRAZOLEDICARBOXYLICACID,MONOPOTASSIUMSALT
• BP-10760
• G71195
• AKOS024323833
• potassium 3-carboxy-1H-pyrazole-5-carboxylate
• AKOS006271545
• potassium;5-carboxy-1H-pyrazole-3-carboxylate
• Pyrazole-3,5-dicarboxylic acid, monopotassium salt
• MFCD03939470
• 1H-Pyrazole-3,5-dicarboxylic acid, monopotassium salt
• 3,5-PYRAZOLEDICARBOXYLIC ACID, MONOPOTASSIUM SALT

• Inchi： InChI=1S/C5H4N2O4.K/c8-4(9)2-1-3(5(10)11)7-6-2;/h1H,(H,6,7)(H,8,9)(H,10,11);/q;+1/p-1
• InChI Key： WICUAIVMYKBTQX-UHFFFAOYSA-M

Computed Properties

• Exact Mass: 193.97300
• Monoisotopic Mass: 193.97298807Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 106.11000
• LogP: -1.52860

Additional information on pyrazole-3,5-dicarboxylic acid monopotassium salt

Pyrazole-3,5-dicarboxylic Acid Monopotassium Salt (CAS No. 96616-83-0): An Overview of Its Properties, Applications, and Recent Research

Pyrazole-3,5-dicarboxylic acid monopotassium salt (CAS No. 96616-83-0) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique chemical structure and properties, making it a valuable component in the development of novel drugs and materials.

The chemical formula of pyrazole-3,5-dicarboxylic acid monopotassium salt is C₅H₂KNO₄. It is a white crystalline solid with a molecular weight of 174.17 g/mol. The compound is soluble in water and exhibits good stability under standard laboratory conditions. Its unique structure, featuring a pyrazole ring with two carboxylic acid groups and a potassium ion, confers it with several interesting properties that have been the focus of extensive research.

In the pharmaceutical industry, pyrazole-3,5-dicarboxylic acid monopotassium salt has shown promise as a potential therapeutic agent. Recent studies have explored its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibit significant inhibition of inflammatory cytokines such as TNF-α and IL-6. These findings suggest that pyrazole-3,5-dicarboxylic acid monopotassium salt and its derivatives could be developed into novel anti-inflammatory drugs for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its pharmaceutical applications, pyrazole-3,5-dicarboxylic acid monopotassium salt has also been investigated for its potential in materials science. Researchers at the University of California, Berkeley, have explored the use of this compound as a building block for metal-organic frameworks (MOFs). MOFs are highly porous materials with applications in gas storage, catalysis, and drug delivery. The unique structure of pyrazole-3,5-dicarboxylic acid monopotassium salt allows for the creation of MOFs with tailored properties, such as high surface area and specific pore sizes.

In the realm of chemical synthesis, pyrazole-3,5-dicarboxylic acid monopotassium salt serves as an important intermediate in the synthesis of various organic compounds. Its reactivity and stability make it a valuable starting material for the preparation of pyrazole derivatives with diverse functional groups. A recent study published in the Tetrahedron Letters demonstrated the use of this compound in the synthesis of novel pyrazole-based ligands for metal complexes. These ligands have shown enhanced catalytic activity in various organic transformations, such as C-H activation and cross-coupling reactions.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Studies on the biodegradability and toxicity of pyrazole-3,5-dicarboxylic acid monopotassium salt have shown that it is relatively non-toxic to aquatic organisms and has good biodegradability under aerobic conditions. This makes it a more environmentally friendly option compared to some other compounds used in similar applications.

In conclusion, pyrazole-3,5-dicarboxylic acid monopotassium salt (CAS No. 96616-83-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses and benefits, this compound is likely to play an increasingly important role in various scientific and industrial fields.